Cas no 172513-77-8 (Sodium 1H-indol-2-ylacetate)

Sodium 1H-indol-2-ylacetate structure
Sodium 1H-indol-2-ylacetate structure
Product Name:Sodium 1H-indol-2-ylacetate
CAS No:172513-77-8
MF:C10H8NNaO2
MW:197.165793418884
MDL:MFCD09787506
CID:2950213
PubChem ID:44119690
Update Time:2025-09-23

Sodium 1H-indol-2-ylacetate Chemical and Physical Properties

Names and Identifiers

    • 1H-吲哚-2-基乙酸钠
    • Sodium 1H-indol-2-ylacetate
    • 1H-Indole-2-acetic acid sodium salt
    • 1H-Indol-2-ylacetic acid sodium salt
    • (1H-Indol-2-yl)acetic acid, sodium salt, Sodium 2-(1H-indol-2-yl)ethanoate
    • sodium 2-(1H-indol-2-yl)acetate
    • sodium;2-(1H-indol-2-yl)acetate
    • Sodium (1H-indol-2-yl)acetate
    • sodium2-(1H-indol-2-yl)acetate
    • (1H-Indol-2-yl)acetic acid sodium salt
    • CS-0333881
    • MFCD09787506
    • Sodium 2-(1H-indol-2-yl)ethanoate
    • PS-11370
    • AT35239
    • 172513-77-8
    • AKOS027384381
    • MDL: MFCD09787506
    • Inchi: 1S/C10H9NO2.Na/c12-10(13)6-8-5-7-3-1-2-4-9(7)11-8;/h1-5,11H,6H2,(H,12,13);/q;+1/p-1
    • InChI Key: BEPSIKQQPOTABL-UHFFFAOYSA-M
    • SMILES: [Na+].[O-]C(CC1=CC2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 197.04527278Da
  • Monoisotopic Mass: 197.04527278Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.9

Sodium 1H-indol-2-ylacetate Security Information

  • Hazardous Material Identification: Xi

Sodium 1H-indol-2-ylacetate Pricemore >>

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